Cas no 885461-26-7 (ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate
• CAS No: 885461-26-7
• MF: C₁₆H₁₉ClN₂O₄
• MW: 338.786063432693
• CID: 3107973
• PubChem ID: 4961894
• Update Time: 2025-05-21

ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 2-[(chloroacetyl)amino]-1-(2-furylmethyl)-4,5-dimethyl-1H-pyrrole-3-c arboxylate
• ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate
• 885461-26-7
• ethyl2-(2-chloroacetamido)-1-(furan-2-ylmethyl)-4,5-dimethyl-1H-pyrrole-3-carboxylate
• ethyl 2-(2-chloroacetamido)-1-[(furan-2-yl)methyl]-4,5-dimethyl-1H-pyrrole-3-carboxylate
• ethyl 2-(2-chloroacetamido)-1-(furan-2-ylmethyl)-4,5-dimethyl-1H-pyrrole-3-carboxylate
• EN300-12436

• Inchi： 1S/C16H19ClN2O4/c1-4-22-16(21)14-10(2)11(3)19(9-12-6-5-7-23-12)15(14)18-13(20)8-17/h5-7H,4,8-9H2,1-3H3,(H,18,20)
• InChI Key： JAITUPCKCYANBH-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(=O)OCC)C(C)=C(C)N1CC1=CC=CO1)=O

Computed Properties

• Exact Mass: 338.1033348Da
• Monoisotopic Mass: 338.1033348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.5Ų

Additional information on ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate

Ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate (CAS No. 885461-26-7): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate, identified by its unique CAS No. 885461-26-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivatives family, a class of heterocyclic molecules known for their broad spectrum of biological activities and industrial applications. The structural framework of this compound incorporates several key functional groups, including a chloroacetamide moiety, a furan substituent, and a dimethylpyrrole core, which collectively contribute to its distinctive chemical and pharmacological properties.

The ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate molecule exhibits a complex three-dimensional arrangement, with the furan ring at the C1 position and the chloroacetamide group at the C2 position. The presence of the 4,5-dimethylpyrrole scaffold enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The ethyl ester at the C3 position further modulates its solubility and metabolic profile, which are critical factors in drug design and development.

Recent advancements in medicinal chemistry have highlighted the potential of pyrrole derivatives as scaffolds for developing novel therapeutic agents. The chloroacetamide moiety in this compound is particularly noteworthy, as it serves as a versatile pharmacophore that can interact with biological targets through hydrogen bonding, electrostatic interactions, and hydrophobic effects. This feature has been exploited in the design of molecules targeting various diseases, including cancer, inflammation, and infectious disorders.

In the realm of drug discovery, the furan substituent plays a pivotal role in modulating the electronic properties of the molecule. Furan-based compounds are known for their ability to cross the blood-brain barrier and exhibit significant bioavailability. The integration of the furan ring into the pyrrole core of this compound not only enhances its pharmacokinetic profile but also opens up possibilities for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers have been able to identify novel analogs with improved efficacy and reduced toxicity.

The dimethylpyrrole core contributes to the overall rigidity of the molecule, which is often desirable in drug design to ensure optimal binding affinity to biological targets. This structural feature also imparts resistance to metabolic degradation, thereby extending the half-life of potential drug candidates. The combination of these structural elements makes ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate a promising candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential application in developing inhibitors targeting enzymes involved in metabolic pathways relevant to human health. For instance, studies have suggested that pyrrole derivatives can interfere with key enzymes such as kinases and proteases by competing with natural substrates or by inducing conformational changes that disrupt enzyme activity. The presence of both the chloroacetamide and furan moieties provides multiple sites for functionalization, allowing chemists to fine-tune the molecule's properties for specific therapeutic purposes.

The synthesis of ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include condensation reactions between appropriately substituted precursors followed by functional group transformations such as chlorination and esterification. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of developing efficient synthetic routes for large-scale production.

Recent research has also explored the role of this compound in material science applications beyond pharmaceuticals. Pyrrole derivatives are known for their ability to form coordination complexes with metals due to their nitrogen-rich structure. These complexes have been investigated for their catalytic properties and as components in advanced materials such as conductive polymers and sensors. The unique combination of functional groups in ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate makes it an attractive candidate for such applications.

The biodegradability and environmental impact of this compound are also areas of active investigation. Researchers are interested in understanding how these molecules interact with microbial communities in soil and water systems. By studying their degradation pathways and ecological effects, scientists can develop more sustainable chemical products that minimize environmental harm while maintaining high efficacy.

In conclusion,Ethyl 2-(2-chloroacetamido)-1-(furan-2-yl)methyl-4,5-dimethyl-1H-pyrrole-3-carboxylate (CAS No. 885461-26-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents with diverse applications. Its unique combination of functional groups—such as the chloroacetamide moiety, furan substituent, and dimethylpyrrole core—makes it a versatile scaffold for drug discovery efforts aimed at addressing various human health challenges.

As research continues to uncover new applications for this compound，it is likely that its importance will grow within both academic circles and industrial settings。The ongoing development of innovative synthetic methodologies will further enhance its accessibility，allowing researchers to explore its full potential without undue limitations。With continued investigation，this remarkable molecule is poised to make significant contributions to fields ranging from medicine to materials science。